5-(5-(Quinazolin-4-yloxy)pentyloxy)-2-((4-methylpiperazin-1-yl)methyl)-4H-pyran-4-one

• Molecular Formula: C24H30N4O4
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 2-[(4-methylpiperazin-1-yl)methyl]-5-(5-quinazolin-4-yloxypentoxy)pyran-4-one
• InChI: InChI=1S/C24H30N4O4/c1-27-9-11-28(12-10-27)16-19-15-22(29)23(17-32-19)30-13-5-2-6-14-31-24-20-7-3-4-8-21(20)25-18-26-24/h3-4,7-8,15,17-18H,2,5-6,9-14,16H2,1H3
• InChI Key: HFMFSISPYGENPL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=O)C(=CO2)OCCCCCOC3=NC=NC4=CC=CC=C43
• Synonyms: EHT 4063; EHT-4063; EHT4063

Description

5-(5-(Quinazolin-4-yloxy)pentyloxy)-2-((4-methylpiperazin-1-yl)methyl)-4H-pyran-4-one, also known as this compound, is a useful research compound. Its molecular formula is C24H30N4O4 and its molecular weight is 438.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methanesulfonic acid 4-oxo-5-[5-(quinazolin-4-yloxy)-pentyloxy]-4H-pyran-2-ylmethyl ester 20 (100 mg, 0.23 mmol) was dissolved in dichloromethane (3 mL). 1-Methyl-piperazine (64 μL, 0.575 mmol) was added via syringe. The mixture was stirred at 45° C. for 1 h. CH2Cl2 (50 ml) was added and the solution was washed with NaHCO3 10% (3×50 mL) and brine (3×50 mL). The product was extracted with CH2Cl2 (5×50 mL). The organic layer was dried over MgSO4, filtered and evaporated. The crude product was purified by column chromatography on silica using as eluent CH2Cl2:MeOH=99:01. 5-(5-(Quinazolin-4-yloxy)pentyloxy)-2-((4-methylpiperazin-1-yl)methyl)-4H-pyran-4-one EHT 4063 was obtained (35 mg, 35%) as a white solid.